(E)-3-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)acrylic acid

• IUPAC Name: (E)-3-(1,3-dimethyl-2-oxobenzimidazol-5-yl)prop-2-enoic acid
• InChI: InChI=1S/C12H12N2O3/c1-13-9-5-3-8(4-6-11(15)16)7-10(9)14(2)12(13)17/h3-7H,1-2H3,(H,15,16)/b6-4+
• InChI Key: DWYDESNFHJFVIZ-GQCTYLIASA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)C=CC(=O)O)N(C1=O)C
• Isomeric SMILES: CN1C2=C(C=C(C=C2)/C=C/C(=O)O)N(C1=O)C
• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol

Description

(E)-3-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)acrylic acid is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (E)-3-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)acrylic acid involves its ability to react with ROS and undergo a photo-induced electron transfer process, resulting in the emission of a fluorescent signal. This process has been studied in detail using various spectroscopic techniques, and has been shown to be highly specific and sensitive for the detection of ROS.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (E)-3-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)acrylic acid have been studied in various biological systems. It has been shown to be non-toxic and biocompatible, making it suitable for use in live-cell imaging studies. Additionally, its fluorescent properties have been utilized for the detection of ROS in cancer cells, where it has been shown to be a promising tool for cancer diagnosis and treatment.

Advantages and Limitations for Lab Experiments

The advantages of (E)-3-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)acrylic acid for lab experiments include its high specificity and sensitivity for the detection of ROS, its biocompatibility, and its ability to be used in live-cell imaging studies. However, its limitations include the need for specialized equipment for its detection, and its potential interference with other biological processes.

Future Directions

There are several future directions for the study of (E)-3-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)acrylic acid. One area of interest is the development of new fluorescent probes based on its structure, with improved sensitivity and specificity for the detection of ROS. Additionally, its potential applications in cancer diagnosis and treatment warrant further investigation, including the development of targeted delivery systems for its use in vivo. Finally, the study of its mechanism of action and its interactions with other biological molecules may provide insights into the role of ROS in various physiological and pathological processes.

Synthesis Methods

The synthesis of (E)-3-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)acrylic acid involves a multi-step process. First, 1,3-dimethyl-2-aminobenzimidazole is reacted with ethyl acetoacetate to form a dihydropyrimidinone intermediate. This intermediate is then reacted with chloroacetic acid to form the final product, (E)-3-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)acrylic acid.

Scientific Research Applications

(E)-3-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)acrylic acid has been studied for its potential applications in various fields of scientific research. One of the main areas of interest is its use as a fluorescent probe for detecting and imaging reactive oxygen species (ROS) in biological systems. ROS are known to be involved in various physiological and pathological processes, and the development of a reliable and sensitive probe for their detection is of great importance.